Methane
Methane
Methane is a colorless odorless gas. It is also known as marsh gas or methyl hydride. It is easily ignited. The vapors are lighter than air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used in making other chemicals and as a constituent of the fuel, natural gas.
Methane, also known as CH4 or marsh gas, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Methane has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, methane is primarily located in the cytoplasm. Methane is also a parent compound for other transformation products, including but not limited to, methyl, methanetriyl, and hydridocarbon(. ). Methane is a potentially toxic compound.
Methane is a one-carbon compound in which the carbon is attached by single bonds to four hydrogen atoms. It is a colourless, odourless, non-toxic but flammable gas (b.p. -161℃). It has a role as a fossil fuel, a member of greenhouse gas and a bacterial metabolite. It is a mononuclear parent hydride, a one-carbon compound, a gas molecular entity and an alkane. It is a conjugate acid of a methanide.
Methane, also known as CH4 or marsh gas, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Methane has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, methane is primarily located in the cytoplasm. Methane is also a parent compound for other transformation products, including but not limited to, methyl, methanetriyl, and hydridocarbon(. ). Methane is a potentially toxic compound.
Methane is a one-carbon compound in which the carbon is attached by single bonds to four hydrogen atoms. It is a colourless, odourless, non-toxic but flammable gas (b.p. -161℃). It has a role as a fossil fuel, a member of greenhouse gas and a bacterial metabolite. It is a mononuclear parent hydride, a one-carbon compound, a gas molecular entity and an alkane. It is a conjugate acid of a methanide.
Brand Name:
Vulcanchem
CAS No.:
150036-83-2
VCID:
VC21078956
InChI:
InChI=1S/CH4/h1H4
SMILES:
C
Molecular Formula:
CH4
Molecular Weight:
237.25 g/mol
Methane
CAS No.: 150036-83-2
Cat. No.: VC21078956
Molecular Formula: CH4
Molecular Weight: 237.25 g/mol
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Specification
| Description | Methane is a colorless odorless gas. It is also known as marsh gas or methyl hydride. It is easily ignited. The vapors are lighter than air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used in making other chemicals and as a constituent of the fuel, natural gas. Methane, also known as CH4 or marsh gas, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Methane has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, methane is primarily located in the cytoplasm. Methane is also a parent compound for other transformation products, including but not limited to, methyl, methanetriyl, and hydridocarbon(. ). Methane is a potentially toxic compound. Methane is a one-carbon compound in which the carbon is attached by single bonds to four hydrogen atoms. It is a colourless, odourless, non-toxic but flammable gas (b.p. -161℃). It has a role as a fossil fuel, a member of greenhouse gas and a bacterial metabolite. It is a mononuclear parent hydride, a one-carbon compound, a gas molecular entity and an alkane. It is a conjugate acid of a methanide. |
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| CAS No. | 150036-83-2 |
| Molecular Formula | CH4 |
| Molecular Weight | 237.25 g/mol |
| IUPAC Name | methane |
| Standard InChI | InChI=1S/CH4/h1H4 |
| Standard InChI Key | VNWKTOKETHGBQD-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H]1[C@@H](OC(=O)CN2C(=CC=C2[C@@H]1O)C=O)C |
| Impurities | Methanol and carbon monoxide |
| SMILES | C |
| Canonical SMILES | CC1C(OC(=O)CN2C(=CC=C2C1O)C=O)C |
| Boiling Point | -258 °F at 760 mm Hg (USCG, 1999) -258.7 °F at 760 mm Hg (NTP, 1992) -161.5 °C -161.50 °C -161 °C |
| Colorform | Colorless gas |
| Flash Point | -306 °F (NTP, 1992) -188 °C (-306 °F) - closed cup Flammable gas |
| Melting Point | -296 °F (USCG, 1999) -296.5 °F (NTP, 1992) -182.4 °C -182.566 °C -182.4°C -183 °C |
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